Cas no 28362-31-4 (p-Benzenediboronicacid, 2-nitro- (6CI,8CI))
28362-31-4 structure
Product Name:p-Benzenediboronicacid, 2-nitro- (6CI,8CI)
CAS No:28362-31-4
MF:C6H7B2NO6
MW:210.744881868362
CID:282856
PubChem ID:206655
Update Time:2025-04-19
p-Benzenediboronicacid, 2-nitro- (6CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- p-Benzenediboronicacid, 2-nitro- (6CI,8CI)
- (4-borono-2-nitrophenyl)boronic acid
- 2-Nitrobenzene-1,4-diboronic acid
- BRN 3035051
- 1,4-Bis(dihydroxyboryl)-2-nitrobenzene
- 28362-31-4
- (2-Nitro-1,4-phenylene)diboronic acid
- DTXSID70182605
- p-Benzenediboronic acid, 2-nitro-
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- Inchi: 1S/C6H7B2NO6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3,10-13H
- InChI Key: GGASDGRERPDUQP-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(B(O)O)=CC=1[N+](=O)[O-])O
Computed Properties
- Exact Mass: 209.05311
- Monoisotopic Mass: 211.0459473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 124.06
p-Benzenediboronicacid, 2-nitro- (6CI,8CI) Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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